N-[2-Methoxy-2-(5-methylthiophen-2-YL)ethyl]-2-(trifluoromethyl)benzamide
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Description
N-[2-Methoxy-2-(5-methylthiophen-2-YL)ethyl]-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C16H16F3NO2S and its molecular weight is 343.36. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Properties
Synthetic Utility and Molecular Design
The compound represents a class of benzamides utilized in the synthesis of neuroleptic agents, showcasing its potential in the development of drugs with enhanced activity and selectivity. The structural modifications and synthesis pathways explored in various studies offer insights into its role in creating potent pharmacological agents with fewer side effects, such as improved neuroleptic activity and selectivity for dopamine receptors (Iwanami et al., 1981).
Supramolecular Chemistry
Investigations into the supramolecular packing motifs of similar benzamide derivatives reveal their potential in forming novel organizational structures, such as π-stacked rods encased in triply helical hydrogen-bonded amide strands. This opens avenues for their application in designing new materials with unique optical and electronic properties (Lightfoot et al., 1999).
Pharmacological Applications
Antipathogenic Activity
The synthesis and evaluation of thiourea derivatives related to benzamides have demonstrated significant antipathogenic activities, particularly against biofilm-forming bacteria. This highlights the compound's potential in the development of new antimicrobial agents with specific mechanisms of action against resistant strains (Limban et al., 2011).
Anticancer Research
Benzamide derivatives have been synthesized and tested for their anticancer activity against various human cancer cell lines, showing moderate to good activity. This suggests the compound's relevance in cancer research, especially in the synthesis of compounds that target specific cancer types with higher efficacy and selectivity (Mohan et al., 2021).
Antiviral Activity
New benzamide-based compounds have been synthesized and found to possess significant antiviral activities against the H5N1 strain of the influenza virus. This indicates the potential of such compounds in the development of antiviral drugs, especially against strains with pandemic potential (Hebishy et al., 2020).
Properties
IUPAC Name |
N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16F3NO2S/c1-10-7-8-14(23-10)13(22-2)9-20-15(21)11-5-3-4-6-12(11)16(17,18)19/h3-8,13H,9H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZLQJHJCDBLPND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(CNC(=O)C2=CC=CC=C2C(F)(F)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16F3NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.